5-bromo-N-(2-chlorophenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(2-chlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C11H7BrClNO2/c12-10-6-5-9(16-10)11(15)14-8-4-2-1-3-7(8)13/h1-6H,(H,14,15)
• InChI Key: VJVUUPJDSGMPDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(O2)Br)Cl
• Molecular Formula: C11H7BrClNO2
• Molecular Weight: 300.53 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, specific information about the molecular structure of 5-bromo-N-(2-chlorophenyl)-2-furamide is not available.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, boiling point, melting point, solubility, etc. Unfortunately, specific information about the physical and chemical properties of 5-bromo-N-(2-chlorophenyl)-2-furamide is not available.

Scientific Research Applications

Antibacterial Activity

. .

Antimicrobial Drugs

Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. . .

Anti-ulcer Activity

. This suggests that “5-bromo-N-(2-chlorophenyl)furan-2-carboxamide” could potentially be used in the treatment of ulcers.

Diuretic Activity

. This could potentially make “5-bromo-N-(2-chlorophenyl)furan-2-carboxamide” useful in treatments requiring increased urine production.

Muscle Relaxant

. This suggests that “5-bromo-N-(2-chlorophenyl)furan-2-carboxamide” could potentially be used in the treatment of muscle spasms or stiffness.

Anti-protozoal Activity

. This suggests that “5-bromo-N-(2-chlorophenyl)furan-2-carboxamide” could potentially be used in the treatment of diseases caused by protozoa.

Antifungal and Antiviral Activity

. This suggests that “5-bromo-N-(2-chlorophenyl)furan-2-carboxamide” could potentially be used in the treatment of fungal and viral infections.

Anti-inflammatory, Analgesic, and Antidepressant Activities

. This suggests that “5-bromo-N-(2-chlorophenyl)furan-2-carboxamide” could potentially be used in the treatment of inflammation, pain, and depression.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and dangers during handling and use. Unfortunately, specific information about the safety and hazards of 5-bromo-N-(2-chlorophenyl)-2-furamide is not available.

Future Directions

The future directions of a compound refer to its potential applications and research directions. Unfortunately, specific information about the future directions of 5-bromo-N-(2-chlorophenyl)-2-furamide is not available.

Mechanism of Action

Target of Action

The primary target of 5-bromo-N-(2-chlorophenyl)furan-2-carboxamide is the Mitogen-activated protein kinase 10 . This kinase plays a crucial role in cellular processes such as proliferation, differentiation, and apoptosis .

Mode of Action

It is known to interact with its target, the mitogen-activated protein kinase 10 . This interaction can lead to changes in the kinase’s activity, potentially influencing various cellular processes .

Biochemical Pathways

Given its target, it is likely that it influences pathways related to cell growth and apoptosis .

Pharmacokinetics

These properties can significantly impact the bioavailability of the compound, influencing its effectiveness .

Result of Action

Given its target, it is likely that it can influence cell growth and apoptosis .